molecular formula F(CF2)4(CH2)6H<br>C10H13F9 B15398881 1-(Perfluorobutyl)hexane CAS No. 1190430-19-3

1-(Perfluorobutyl)hexane

Cat. No.: B15398881
CAS No.: 1190430-19-3
M. Wt: 304.20 g/mol
InChI Key: YGGBKWYCPRYWRI-UHFFFAOYSA-N
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Description

1-(Perfluorobutyl)hexane (F4H6) is a semifluorinated alkane with a hybrid structure comprising a perfluorobutyl (C₄F₉) group attached to a hexane (C₆H₁₃) hydrocarbon chain. This unique architecture imparts distinct physicochemical properties, such as low surface tension, thermal stability, and amphiphilic behavior, making it valuable in applications ranging from membrane biochemistry to analytical chemistry . Unlike fully perfluorinated compounds, F4H6’s partial fluorination balances hydrophobicity and lipophilicity, enabling compatibility with both organic and aqueous systems .

Properties

CAS No.

1190430-19-3

Molecular Formula

F(CF2)4(CH2)6H
C10H13F9

Molecular Weight

304.20 g/mol

IUPAC Name

1,1,1,2,2,3,3,4,4-nonafluorodecane

InChI

InChI=1S/C10H13F9/c1-2-3-4-5-6-7(11,12)8(13,14)9(15,16)10(17,18)19/h2-6H2,1H3

InChI Key

YGGBKWYCPRYWRI-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Semifluorinated Alkanes (SFAs)

SFAs share F4H6’s hybrid structure but vary in fluorinated/hydrocarbon chain lengths. Key examples include:

Compound Fluorinated Chain Hydrocarbon Chain Key Properties/Applications Source
1-(Perfluorobutyl)pentane (F4H5) C₄F₉ C₅H₁₁ Lower boiling point than F4H6; used in solvent studies Apollo Scientific
1-(Perfluorohexyl)octane (F6H8) C₆F₁₃ C₈H₁₇ Higher thermal stability; used in fluorinated membranes Apollo Scientific
1-(Perfluorobutyl)octane (F4H8) C₄F₉ C₈H₁₇ Longer hydrocarbon chain enhances lipophilicity Fraunhofer ITEM

Key Findings :

  • Chain Length Effects: Longer fluorinated chains (e.g., F6H8) increase thermal stability and chemical inertness, while longer hydrocarbon chains (e.g., F4H8) improve solubility in nonpolar solvents .
  • Reactivity : Perfluorobutyl derivatives (e.g., F4H6) exhibit slower reaction rates compared to perfluorohexyl or perfluorooctyl homologs due to reduced electron-withdrawing effects .

Fully Perfluorinated Compounds

Fully fluorinated compounds lack hydrocarbon segments, leading to extreme hydrophobicity and chemical resistance.

Compound Formula Key Properties/Applications Source
Perfluorohexane (PFHep) C₆F₁₄ High volatility; used in plasma deposition and electronics Sigma Aldrich
Perfluorotributylamine (C₁₂F₂₇N) N(C₄F₉)₃ Non-reactive lubricant; stable under high temperatures Plasma studies

Comparison with F4H6 :

  • Volatility : PFHep’s full fluorination results in higher volatility compared to F4H6, complicating its quantification in analytical workflows .
  • Biocompatibility : F4H6’s hydrocarbon segment allows integration into lipid bilayers, unlike fully fluorinated compounds, which disrupt membrane structures .

Sulfonated and Ether Derivatives

Compounds with sulfonate or ether groups exhibit divergent chemical behaviors:

Compound Formula Key Properties/Applications Source
Perfluorohexanesulfonate (PFHxS) C₆F₁₃SO₃⁻ Persistent environmental pollutant; resistant to degradation Environmental studies
Methyl Perfluorobutyl Ether (C₅H₃F₉O) CF₃(CF₂)₃OCH₃ High volatility; co-elution challenges in chromatography Analytical studies

Contrast with F4H6 :

  • Environmental Impact : PFHxS’s sulfonate group enhances environmental persistence, whereas F4H6’s simpler structure may degrade more readily .
  • Analytical Utility : F4H6’s lower volatility compared to methyl perfluorobutyl ether reduces quantification challenges in mass spectrometry .

Fluorinated Phosphatidylcholines

Compound Structure Key Findings Source
F4-DPPC DPPC + perfluorobutyl Stabilizes bacteriorhodopsin (bR) in fluid membranes at physiological conditions Membrane studies
F4-DMPC DMPC + partial fluorination Alters bR’s thermal-induced tetrameric transitions despite similar thermotropic behavior to F4-DPPC Membrane studies

Relevance to F4H6 :

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